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Compound of Interest

N-(4-Chlorophenyl)-1,2-
Compound Name:
phenylenediamine

Cat. No.: B051810

Technical Guide: N-(4-Chlorophenyl)-1,2-
phenylenediamine

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical characteristics and
melting point of N-(4-Chlorophenyl)-1,2-phenylenediamine, a key intermediate in the
synthesis of various chemical compounds, including pharmaceuticals and dyes.[1][2]

Physical and Chemical Properties

N-(4-Chlorophenyl)-1,2-phenylenediamine, also known as 2-Amino-4'-chlorodiphenylamine,
is an organic compound with the chemical formula C12H11CIN2.[1][3] It is recognized for its
role as a versatile building block in organic synthesis.[2][4]

Data Presentation: Summary of Physical Characteristics
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Property Value References
N-(4-chlorophenyl)benzene-

IUPAC Name o [1](3]
1,2-diamine
2-Amino-4'-
chlorodiphenylamine, N-(p-

Synonyms [1]

Chlorophenyl)-o-

phenylenediamine

CAS Number 68817-71-0 [1][5]
EC Number 272-391-8 [3][5]
Molecular Formula C12H11CIN2 [1][3]
Molecular Weight 218.68 g/mol [11[31[5]
Appearance Light yellow solid [1]
Melting Point 117-119 °C (lit.) [1][6]

Experimental Protocols

Melting Point Determination

The melting point of N-(4-Chlorophenyl)-1,2-phenylenediamine is a critical parameter for its
identification and purity assessment. A standard and widely accepted method for determining
the melting point of a crystalline solid is the capillary melting point method.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.
Apparatus:

» Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital melting point device)
e Capillary tubes (sealed at one end)

e Spatula
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e Mortar and pestle

o Calibrated thermometer or temperature probe

Procedure:

Sample Preparation: A small sample of N-(4-Chlorophenyl)-1,2-phenylenediamine is finely
ground into a powder using a mortar and pestle to ensure uniform heat distribution.

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered
sample. The tube is then inverted and tapped gently on a hard surface to pack the sample
into the sealed end, aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer or temperature probe.

e Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the
expected melting point (117 °C).

o Determination: The heating rate is then reduced to 1-2 °C per minute to allow for thermal
equilibrium. The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has completely
liquefied is recorded as the end of the melting range. For a pure substance, this range is
typically narrow (0.5-2 °C). The literature value for N-(4-Chlorophenyl)-1,2-
phenylenediamine is 117-119 °C.[6]

Synthesis Workflow Visualization

A primary application of N-(4-Chlorophenyl)-1,2-phenylenediamine is as a key intermediate
in the synthesis of clofazimine analogs.[1][2][7] A common and efficient method for its
preparation involves the reduction of an N-(4-chlorophenyl)-2-nitrobenzenamine precursor.[1]
[4][8] The following diagram illustrates this synthetic pathway.
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Diagram: Synthesis of N-(4-Chlorophenyl)-1,2-phenylenediamine via Reduction.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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